Cas no 5928-26-7 (Biochanin A-beta-D-glucoside)

Biochanin A-beta-D-glucoside Properties

Names and Identifiers

• Biochanin A-beta-D-glucoside
• 5-Hydroxy-3-(4-methoxyphenyl)-7-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
• Sissotrin
• BIOCHANIN A-7-O-GLUCOSIDE(SISSOTRIN)(AS) PrintBack
• Biochanin A-β-D-glucoside
• 5-hydroxylononin
• biochanin 7-O-glucoside
• Biochanin A 7-o-B-D-glucopyranoside
• biochanin A 7-O-beta-D-glucoside
• biochanin A-3-O-glucoside
• BIOCHANIN A-7-GLUCOSIDE
• BIOCHANIN A-7-O-GLUCOSIDE
• SISSOSTRIN
• SISSOTRIN BIOCHEMIKA
• Biochanin A 7-O-β-D-glucopyranoside
• [ "" ]
• BIOCHANINA-7-O-GLUCOSIDE
• UNII-2F2SK16U1X
• Biochanin A 7-beta-D-glucopyranoside
• 5-hydroxy-3-(4-methoxyphenyl)-7-[(3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
• CHEBI:28751
• NCGC00169186-01
• 2F2SK16U1X
• NSC 289565
• 4H-1-Benzopyran-4-one, 7-(beta-D-glucopyranosyloxy)-5-hydroxy-3-(4-methoxyphenyl)-
• Biochanin A 7-glucoside
• Biochanin A 7-o-beta-glucoside
• 5-Hydroxy-3-(4-methoxyphenyl)-4-oxo-4H-chromen-7-yl .beta.-D-glucopyranoside
• 4H-1-Benzopyran-4-one, 7-(.beta.-D-glucopyranosyloxy)-5-hydroxy-3-(4-methoxyphenyl)-
• ACon1_000323
• FS-8845
• 5-hydroxy-3-(4-methoxyphenyl)-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
• 7-(beta-D-Glucopyranosyloxy)-5-hydroxy-3-(4-methoxyphenyl)-4H-1-benzopyran-4-one
• starbld0009535
• C05376
• MEGxp0_000435
• 5-Hydroxyl ononin
• BIOCHANIN A 7-.BETA.-D-GLUCOPYRANOSIDE
• BRD-K07506390-001-01-0
• 5-hydroxy-3-(4-methoxyphenyl)-7-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-4-one
• NSC-289565
• Sissotrin, ~95% (TLC)
• Biochanin A glucoside
• Sissotrin [MI]
• 5928-26-7
• CHEMBL3426809
• LFEUICHQZGNOHD-RECXWPGBSA-N
• 5-hydroxy-3-(4-methoxyphenyl)-4-oxo-4H-chromen-7-yl beta-D-glucopyranoside
• AKOS030490964
• Biochanin A-.beta.-D-glucoside
• Q23372518
• 7-(.BETA.-D-GLUCOPYRANOSYLOXY)-5-HYDROXY-3-(4-METHOXYPHENYL)-4H-1-BENZOPYRAN-4-ONE
• BIOCHANIN A 7-O-.BETA.-GLUCOSIDE
• DTXSID50974707
• Biochanin-7-O-glucoside
• MLS001360570
• NSC289565
• Oprea1_163414
• 5-hydroxy-3-(4-methoxyphenyl)-7-[3,4,5-trihydroxy-6-(hydroxymethyl)(2H-3,4,5,6 -tetrahydropyran-2-yloxy)]chromen-4-one
• Biochanin A-7-O-beta-D-glucoside
• NCGC00017268-02
• Sissotrine
• 5-Hydroxy-3-(4-methoxyphenyl)-4-oxo-4H-1-benzopyran-7-yl hexopyranoside
• SMR001223779
• SCHEMBL21013018
• HMS3047F05
• AKOS004110725
• CHEMBL1405026
• NCGC00142382-01
• SCHEMBL758557
• N-OCTYL(PHENYL)-N,N-DIISOBUTYLCARBAMOYLMETHYLPHOSPHINEOXIDE
• 5-hydroxy-3-(4-methoxyphenyl)-7-((3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)-4H-chromen-4-one
• AKOS032948380
• Astroside
• Biochanin A 7-O-glucoside
• G90316
• BIOCHANIN 7-O-GLUCOSIDE
• HY-N1240
• CS-0016641
• STL564636
• biochanin A-7-O-glucoside
• BIOCHANIN A 7-O-B-D-GLUCOPYRANOSIDE
• 5-hydroxy-3-(4-methoxyphenyl)-7-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
• Sissostrin
• +Expand

• MDL： MFCD00075975
• InChIKey： LFEUICHQZGNOHD-RECXWPGBSA-N
• Inchi： 1S/C22H22O10/c1-29-11-4-2-10(3-5-11)13-9-30-15-7-12(6-14(24)17(15)18(13)25)31-22-21(28)20(27)19(26)16(8-23)32-22/h2-7,9,16,19-24,26-28H,8H2,1H3
• SMILES： COC1C=CC(C2=COC3=CC(=CC(O)=C3C2=O)OC2O[C@H](CO)[C@@H](O)[C@H](O)[C@H]2O)=CC=1

Computed Properties

• Exact Mass: 446.12100
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 5
• Monoisotopic Mass: 446.121
• Heavy Atom Count: 32
• Complexity: 690
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 155A^2

Experimental Properties

• LogP: 0.35290
• PSA: 159.05000
• Refractive Index: 1.674
• Boiling Point: 754.9°C at 760 mmHg
• Vapor Pressure: 0.0±2.7 mmHg at 25°C
• Flash Point: 265.4°C
• Color/Form: Powder
• Density: 1.545

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone